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Compound of Interest

Compound Name: 2,4-Difluorobiphenyl!

Cat. No.: B1582794

An In-Depth Technical Guide to the Health and Safety of 2,4-Difluorobiphenyl

This guide provides comprehensive health and safety information for researchers, scientists,
and drug development professionals working with 2,4-Difluorobiphenyl (CAS No. 37847-52-
2). The protocols and recommendations herein are synthesized from authoritative safety data
sheets and chemical databases to ensure a high standard of scientific integrity and
occupational safety. The core principle of this guide is to explain the causality behind safety
measures, empowering laboratory personnel to handle this compound with an informed and
proactive approach to risk mitigation.

Compound Profile and Physicochemical Properties

2,4-Difluorobiphenyl is a halogenated aromatic hydrocarbon that serves as a key intermediate
and building block in the synthesis of pharmaceuticals and other biologically active molecules.
[1] Its utility in drug development often stems from the strategic incorporation of fluorine atoms
to enhance metabolic stability and lipophilicity.[1] However, its chemical nature also
necessitates stringent safety protocols.

At room temperature, it appears as a white to off-white crystalline solid.[1][2] Understanding its
physical properties is the first step in assessing potential exposure routes and designing
appropriate controls.

Table 1: Physicochemical Properties of 2,4-Difluorobiphenyl
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Property Value Source(s)
CAS Number 37847-52-2 [31141[5]
Molecular Formula C12H8F2 [11[31[4]
Molecular Weight 190.19 g/mol [4115][6]
Appearance Wh'ite to off-white crystalline e
solid

Melting Point 63 °C [2][4]
Boiling Point ~243.7 °C (Predicted) [2][4]

Sparingly soluble in water.
Solubility Slightly soluble in acetonitrile [1112]14]

and chloroform.

Storage Temperature 2-8°C [1][2]

Hazard Identification and Toxicological Summary

2,4-Difluorobiphenyl is classified as a hazardous substance. Exposure can lead to irritation of
the skin, eyes, and respiratory system.[3][4] It is also recognized as being very toxic to aquatic
life, with long-lasting effects, mandating careful handling to prevent environmental release.[3][4]

[7]

Table 2: GHS Hazard Classification for 2,4-Difluorobiphenyl
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Source: Data synthesized from multiple safety data sheets.[3][6]

The toxicological properties have not been fully investigated, which underscores the
importance of treating the compound with a high degree of caution and minimizing all potential
exposures.[8]

The Hierarchy of Controls: A Systematic Approach
to Safety

The most effective strategy for managing laboratory hazards follows a "Hierarchy of Controls."
This systematic approach prioritizes the most effective and reliable control measures over less
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effective ones. Reliance on Personal Protective Equipment (PPE) is considered the last line of
defense.
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Most Effective

Engineering Controls

(e.g., Fume Hood, Ventilated Enclosure)

Primary barrier is physical removal of hazard

Moderately Effective

Administrative Controls
(e.g., SOPs, Training, Signage)

$econdary barrier relies on worker behavior

Personal Protective Equipment
(e.g., Gloves, Goggles, Lab Coat)
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oo T
Exposure Type

Immediate Action

Rinse mouth with water.
M Do NOT induce vomiting.

P Ingestion

Rinse cautiously with water for several minutes.

Remove contact lenses, if present.

Eye Contact

I |
Exposure Occurs
[

Skin Contact

Continue rinsing for at least 15 minutes.

Seek Immediate
Medical Attention

\

Inhalation

> Remove contaminated clothing.
Flush skin with plenty of soap and water
for at least 15 minutes.

———————

Move to fresh air.

If not breathing, give artificial respiration.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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